![molecular formula C25H21FN2O4 B7710682 methyl 4-(1-(4-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline-6-carboxamido)benzoate](/img/structure/B7710682.png)
methyl 4-(1-(4-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline-6-carboxamido)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 4-(1-(4-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline-6-carboxamido)benzoate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound, also known as FQTQ, has been shown to have a variety of biochemical and physiological effects that make it a valuable tool for investigating a range of biological processes.
Mechanism of Action
The mechanism of action of methyl 4-(1-(4-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline-6-carboxamido)benzoate involves the binding of the compound to the active site of target enzymes, thereby inhibiting their activity. This inhibition can be reversible or irreversible, depending on the specific enzyme and the concentration of this compound used.
Biochemical and physiological effects:
This compound has been shown to have a range of biochemical and physiological effects, including inhibition of proteases, kinases, and other enzymes. This compound has also been shown to have anti-inflammatory and anti-tumor properties, making it a potential therapeutic agent for a range of diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using methyl 4-(1-(4-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline-6-carboxamido)benzoate in lab experiments is its potent inhibitory activity against a range of enzymes. This makes it a valuable tool for investigating the role of these enzymes in various biological processes. However, one limitation of using this compound is its potential toxicity and off-target effects, which must be carefully monitored in experimental settings.
Future Directions
There are a number of future directions for research involving methyl 4-(1-(4-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline-6-carboxamido)benzoate. One potential area of investigation is the development of this compound-based therapeutics for the treatment of various diseases, including cancer and inflammatory disorders. Another potential area of research is the use of this compound as a tool for investigating the role of specific enzymes in various biological processes, including cell signaling and metabolism. Additionally, further studies are needed to fully understand the potential toxic effects of this compound and to develop strategies for minimizing these effects in experimental settings.
Synthesis Methods
The synthesis of methyl 4-(1-(4-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline-6-carboxamido)benzoate involves a multi-step process that begins with the preparation of 4-fluorobenzoyl chloride. This intermediate is then reacted with 1,2,3,4-tetrahydroquinoline-6-carboxylic acid to form the key intermediate, 1-(4-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid. This intermediate is then reacted with methyl 4-aminobenzoate to form the final product, this compound.
Scientific Research Applications
Methyl 4-(1-(4-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline-6-carboxamido)benzoate has been used in a variety of scientific research applications, including studies of protein-protein interactions, enzyme kinetics, and cell signaling pathways. This compound has been shown to be a potent inhibitor of a number of enzymes, including proteases and kinases, making it a valuable tool for investigating the role of these enzymes in various biological processes.
Properties
IUPAC Name |
methyl 4-[[1-(4-fluorobenzoyl)-3,4-dihydro-2H-quinoline-6-carbonyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H21FN2O4/c1-32-25(31)17-6-11-21(12-7-17)27-23(29)19-8-13-22-18(15-19)3-2-14-28(22)24(30)16-4-9-20(26)10-5-16/h4-13,15H,2-3,14H2,1H3,(H,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEUMQEPCJMHBEU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)NC(=O)C2=CC3=C(C=C2)N(CCC3)C(=O)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H21FN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.